Cas no 7093-55-2 (Pregn-5-ene-3,20-dione Bis(cyclic ethylene acetal))

• Product Name: Pregn-5-ene-3,20-dione Bis(cyclic ethylene acetal)
• CAS No: 7093-55-2
• Molecular Formula: C₂₅H₃₈O₄
• Molecular Weight: 402.566828250885
• CID: 975831
• PubChem ID: 628700

Pregn-5-ene-3,20-dione Bis(cyclic ethylene acetal) Properties

Names and Identifiers

• pregn-5-ene-3,20-dione bis(ethylene ketal)
• Pregn-5-ene-3,20-dione Bis(cyclic ethylene acetal)
• MNRHZPCIEGLWGK-UHFFFAOYSA-N
• CHEMBL347515
• 7093-55-2
• 17-acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]
• 1-acetyl-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one

• InChIKey： MNRHZPCIEGLWGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,16-19H,5-12H2,1-3H3
• SMILES： CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C

Computed Properties

• Exact Mass: 314.224580195g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 314.224580195g/mol
• Heavy Atom Count: 23
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids